Benzyl 2-(4-hydroxyphenyl)acetate
Cat. No. B132231
M. Wt: 242.27 g/mol
InChI Key: IUGQFMIATSVYLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08716310B2
Procedure details
To 2-(4-hydroxyphenyl)acetic acid in DMF cooled to 0° C. was added K2CO3 and the solution was stirred for 30 min. Then, benzyl bromide was added and the solution stirred at 0° C. and was allowed to slowly warm to 15-20° C. After all the ice was melted the solution was poured into NH4Cl(sat) and extracted with EtOAc. The combined organics were dried (Na2SO4), filtered, and evaporated. Column chromatography (SiO2, 0-35% EtOAc/Hex) gave pure benzyl 2-(4-hydroxyphenyl)acetate (E301).
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
NH4Cl(sat)
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
|
[OH:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][C:9]([OH:11])=[O:10])=[CH:4][CH:3]=1.C([O-])([O-])=O.[K+].[K+].[CH2:18](Br)[C:19]1[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1>CN(C=O)C>[OH:1][C:2]1[CH:3]=[CH:4][C:5]([CH2:8][C:9]([O:11][CH2:18][C:19]2[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=2)=[O:10])=[CH:6][CH:7]=1 |f:1.2.3|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
OC1=CC=C(C=C1)CC(=O)O
|
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
|
Step Two
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
C(=O)([O-])[O-].[K+].[K+]
|
Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
C(C1=CC=CC=C1)Br
|
Step Four
[Compound]
|
Name
|
ice
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Five
[Compound]
|
Name
|
NH4Cl(sat)
|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
|
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
|
17.5 (± 2.5) °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
the solution was stirred for 30 min
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
|
Type
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STIRRING
|
|
Details
|
the solution stirred at 0° C.
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EXTRACTION
|
Type
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EXTRACTION
|
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Details
|
extracted with EtOAc
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
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Details
|
The combined organics were dried (Na2SO4)
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1=CC=C(C=C1)CC(=O)OCC1=CC=CC=C1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
